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Abstract: This technical guide provides a comprehensive overview of N5,N5-

Dimethylpyridine-2,5-diamine, a substituted pyridine derivative of significant interest in
synthetic and medicinal chemistry. The document details its core physicochemical properties,
including its precise molecular weight, and outlines established analytical methodologies for its
characterization. Furthermore, it explores its applications as a versatile building block in the
synthesis of pharmaceuticals and advanced materials, supported by detailed experimental
protocols and safety considerations. This guide is intended for researchers, chemists, and drug
development professionals engaged in fields requiring advanced heterocyclic intermediates.

Introduction and Core Compound Identity

N5,N5-Dimethylpyridine-2,5-diamine is a substituted aromatic diamine built upon a pyridine
core. Its structure is characterized by a primary amino group at the 2-position and a
dimethylamino group at the 5-position. This specific arrangement of electron-donating groups
on the pyridine ring imparts unique electronic properties and reactivity, making it a valuable
intermediate in organic synthesis.[1] The primary amino group serves as a key handle for a
wide range of chemical modifications, while the dimethylamino group influences the molecule's
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basicity and electron density.[1] This compound, identified by the CAS Number 39856-52-5,
serves as a versatile building block for more complex molecules.[2][3][4]

The dihydrochloride salt form is also utilized in research, offering enhanced water solubility
which can be advantageous in certain experimental contexts.[4] Its applications span from the
development of dyes and pigments to its use as a ligand in coordination chemistry for creating
metal complexes used in catalysis and materials science.[1][5]

Molecular Structure

The structural representation of N5,N5-Dimethylpyridine-2,5-diamine is crucial for
understanding its chemical behavior.

Caption: Chemical structure of N5,N5-Dimethylpyridine-2,5-diamine.

Physicochemical and Computed Properties

A precise understanding of the molecular properties of N5,N5-Dimethylpyridine-2,5-diamine
is fundamental for its application in quantitative scientific research. The key identifiers and
properties are summarized below.

Property Value Source
Molecular Formula C7H11N3 PubChem|[6], CymitQuimica[7]
Molecular Weight 137.18 g/mol PubChem][6]
Monoisotopic Mass 137.0953 Da PubChem|6]

SIELC Technologies[2],
CAS Number 39856-52-5

ChemWhat[3]
Appearance Liquid CymitQuimica[7]
Purity >98% (Typical) CymitQuimica[7]
XLogP3-AA 0.6 PubChem][6]
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Synthesis and Purification Workflow

The primary synthesis route for N5,N5-Dimethylpyridine-2,5-diamine typically involves the
methylation of the precursor, pyridine-2,5-diamine. While specific patented methods may vary,
a generalized laboratory-scale procedure provides a framework for its preparation.

Synthesis Protocol: Methylation of Pyridine-2,5-diamine

This protocol is a representative synthesis; researchers should consult specific literature for
optimization and safety procedures.

Objective: To synthesize N5,N5-Dimethylpyridine-2,5-diamine via methylation.
Materials:

e Pyridine-2,5-diamine

o Methylating agent (e.g., methyl iodide, dimethyl sulfate)
e Anhydrous solvent (e.g., THF, DMF)

e Base (e.g., NaH, K2CO3)

e Deionized water

 Dilute acid (for quenching)

» Organic solvent for extraction (e.g., ethyl acetate)

e Drying agent (e.g., anhydrous MgSOQOa4)

Procedure:

e Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and nitrogen inlet, dissolve pyridine-2,5-diamine in the appropriate
anhydrous solvent.

» Addition of Base: Add the base to the solution and stir to form the corresponding anion.
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o Methylation: Slowly add the methylating agent to the reaction mixture under stirring.[4] The
reaction is often exothermic and may require cooling.

o Reflux: Maintain the reaction at reflux for several hours to ensure complete conversion.[4]
Monitor reaction progress using Thin Layer Chromatography (TLC).

» Quenching: After completion, cool the reaction to room temperature and carefully quench by
adding water or a dilute acid.[4]

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over an anhydrous drying
agent, and concentrate under reduced pressure. The crude product can be purified via
column chromatography or recrystallization to yield the final product.[4]

Caption: Generalized workflow for the synthesis and purification of the target compound.

Analytical Characterization

To ensure the identity and purity of synthesized N5,N5-Dimethylpyridine-2,5-diamine, a suite
of analytical techniques is employed. Commercial suppliers often provide access to analytical
data such as NMR, HPLC, and LC-MS for their products.[8]

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of the compound. A reverse-phase (RP)
method is typically suitable.

Protocol: Reverse-Phase HPLC Analysis
e Column: Newcrom R1 or equivalent C18 column.[2]

o Mobile Phase: A gradient of acetonitrile and water, often with an acid modifier like phosphoric
acid or formic acid for Mass Spectrometry compatibility.[2]

o Detection: UV detection at an appropriate wavelength (e.g., 254 nm).
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e Flow Rate: 1.0 mL/min.
e Injection Volume: 5-10 pL.

e Analysis: The purity is determined by integrating the area of the product peak relative to the
total peak area in the chromatogram. This method is scalable and can be adapted for
preparative separation to isolate impurities.[2]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. When coupled
with liquid chromatography (LC-MS), it provides a powerful tool for both identification and purity
assessment. Predicted m/z values for various adducts can be used for confirmation.[9]

o Expected [M+H]*: 138.10257 m/z[9]

o Expected [M+Na]*: 160.08451 m/z[9]

Applications in Research and Development

N5,N5-Dimethylpyridine-2,5-diamine is a key intermediate in several areas of chemical and
biological research.

o Pharmaceutical Development: The compound serves as a building block for creating more
complex molecules with potential therapeutic properties.[4][5] Its derivatives have been
investigated for antimicrobial and anticancer activities, often functioning as enzyme inhibitors
by binding to the active sites of specific proteins.[1][4]

o Materials Science: As a pyridine diamine, it is used as a ligand for synthesizing metal
complexes with applications in catalysis.[1] Furthermore, it can be used as a monomer in the
creation of advanced polymers, such as polyimides, where the pyridine unit can enhance
thermal resistance and solubility.[1]

e Dye Synthesis: Its aromatic diamine structure makes it a valuable precursor in the
development of dyes and pigments.[5]

Safety and Handling
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N5,N5-Dimethylpyridine-2,5-diamine requires careful handling due to its potential hazards.
According to the Globally Harmonized System (GHS) classifications, it is associated with the
following warnings:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[6]

H318: Causes serious eye damage.[6]

H335: May cause respiratory irritation.[6]
Handling Recommendations:
e Work in a well-ventilated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

» Avoid inhalation of vapors and direct contact with skin and eyes.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

N5,N5-Dimethylpyridine-2,5-diamine, with a molecular weight of 137.18 g/mol , is more than
a simple chemical entity.[6] It is a strategically important building block whose unique structural
features are leveraged in diverse fields, from medicinal chemistry to materials science. Its
synthesis, while straightforward, requires careful control and purification. The analytical
methods outlined provide a robust framework for quality control, ensuring its suitability for high-
level research and development. Adherence to strict safety protocols is mandatory when
handling this compound. This guide serves as a foundational resource for scientists and
researchers utilizing this versatile pyridine derivative in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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